Cas no 1227607-58-0 (3-Bromo-2-hydroxypyridine-5-acetonitrile)
3-Bromo-2-hydroxypyridine-5-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with a bromo group at the 3-position, a hydroxyl group at the 2-position, and an acetonitrile moiety at the 5-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and hydroxyl groups enhance its utility in cross-coupling reactions, while the acetonitrile functionality allows for further derivatization. Its high purity and stability under standard conditions ensure reliable performance in complex organic transformations. Researchers favor this compound for its role in constructing biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.
1227607-58-0 structure
Product Name:3-Bromo-2-hydroxypyridine-5-acetonitrile
CAS No:1227607-58-0
MF:C7H5BrN2O
MW:213.031400442123
CID:4913967
Update Time:2025-07-02
3-Bromo-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-hydroxypyridine-5-acetonitrile
-
- Inchi： 1S/C7H5BrN2O/c8-6-3-5(1-2-9)4-10-7(6)11/h3-4H,1H2,(H,10,11)
- InChI Key： ZXUKRCZPTLXRHR-UHFFFAOYSA-N
- SMILES： BrC1C(NC=C(CC#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 295
- XLogP3: 0.3
- Topological Polar Surface Area: 52.9
3-Bromo-2-hydroxypyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026000033-250mg |
3-Bromo-2-hydroxypyridine-5-acetonitrile |
1227607-58-0 | 97% | 250mg |
$734.40 | 2023-09-03 | |
| Alichem | A026000033-500mg |
3-Bromo-2-hydroxypyridine-5-acetonitrile |
1227607-58-0 | 97% | 500mg |
$989.80 | 2023-09-03 | |
| Alichem | A026000033-1g |
3-Bromo-2-hydroxypyridine-5-acetonitrile |
1227607-58-0 | 97% | 1g |
$1730.40 | 2023-09-03 |
3-Bromo-2-hydroxypyridine-5-acetonitrile Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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